Cas no 139549-02-3 (5-ethyl-2-methoxy-3-Pyridinecarboxaldehyde)

• Product Name: 5-ethyl-2-methoxy-3-Pyridinecarboxaldehyde
• CAS No: 139549-02-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1105717
• PubChem ID: 21690518
• Update Time: 2025-04-20

5-ethyl-2-methoxy-3-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-methoxy-3-Pyridinecarboxaldehyde
• 5-ethyl-2-methoxynicotinaldehyde
• DA-20999
• SCHEMBL9681386
• 139549-02-3

• Inchi： 1S/C9H11NO2/c1-3-7-4-8(6-11)9(12-2)10-5-7/h4-6H,3H2,1-2H3
• InChI Key： YKCQMEWNJNIHEB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)C=C(C=N1)CC

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 39.19